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Compound of Interest

Compound Name: Estrone-13C3

Cat. No.: B1530534

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and
Compliant Disposal of Estrone-13C3

This document provides essential safety and logistical information for the proper disposal of
Estrone-13C3, a carbon-13 labeled form of the natural estrogenic hormone, Estrone.[1][2]
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring compliance with regulatory standards. Estrone-13C3 is utilized as an internal
standard or tracer in quantitative analysis, such as mass spectrometry, in clinical and metabolic
research.[1][3]

Chemical and Safety Data Overview

Estrone, the parent compound of Estrone-13C3, is classified as a hazardous substance. It is
suspected of causing cancer and may damage fertility or the unborn child.[4] Therefore, its
isotopically labeled counterpart must be handled with the same level of caution. The following
table summarizes key chemical and safety information for Estrone, which is applicable to
Estrone-13C3.
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Property

Value

Source

Chemical Formula

C1sH2202

[5]

Molecular Weight

~273.34 g/mol (for Estrone-
13C3)

[3]

Appearance

White to creamy white

crystalline powder

[6]

Storage Temperature

-20°C, protected from light

[3]

Hazard Statements

H351: Suspected of causing
cancerH360: May damage
fertility or the unborn
childH362: May cause harm to

breast-fed children

[4]

Precautionary Statements

P201: Obtain special
instructions before useP281.:
Use personal protective
equipment as
requiredP308+P313: IF
exposed or concerned: Get
medical advice/attentionP501:
Dispose of contents/container
to an approved waste disposal

plant

[417]

Step-by-Step Disposal Protocol

The disposal of Estrone-13C3 must comply with all federal, state, and local environmental

control regulations.[6][7] Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste according to guidelines such as those
listed in 40 CFR 261.3 in the United States.[7]

1. Personal Protective Equipment (PPE):
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Before handling Estrone-13C3 waste, ensure you are wearing appropriate PPE, including a
lab coat, safety glasses with side shields, and chemical-resistant gloves.[4]

. Waste Segregation and Collection:

Solid Waste: Collect unused Estrone-13C3 powder and any materials grossly contaminated
with the solid (e.g., weighing papers, contaminated tips) in a dedicated, clearly labeled, and
sealed hazardous waste container.

Liquid Waste: If Estrone-13C3 is in a solvent (e.g., methanol), it should be collected in a
separate, sealed, and clearly labeled hazardous waste container designated for flammable
liquids. Do not mix with other incompatible waste streams.

Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has
come into contact with Estrone-13C3 should be placed in the solid hazardous waste
container.

. Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
("Estrone-13C3"), and any associated hazards (e.g., "Toxic," "Carcinogen").

. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.[6] Follow your institution's guidelines for secondary
containment.

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for the pickup and disposal of the Estrone-
13C3 waste.[4][8]

Provide the waste disposal service with accurate information about the chemical and its
concentration.
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Emergency Spill Procedures:
¢ In case of a spill, evacuate unprotected personnel from the area.
o Wear appropriate PPE and prevent the spill from spreading or entering drains.[4][7]

o For small spills, absorb the material with an inert absorbent material and place it into a
suitable disposal container.[6][7]

o For large spills, use a shovel to place the material into a convenient waste disposal
container.[6]

o Clean the spill area thoroughly.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Estrone-13C3.
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Estrone-13C3 Disposal Workflow

@strone-l3c3 Waste Gen@

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. ldentify Waste Type

Solid Waste Liquid Waste

(Powder, Contaminated Disposables) (Solutions in Solvents)

3a. Collect in Labeled 3b. Collect in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

4. Store Sealed Container
in Designated Area

5. Contact EHS or Licensed

Waste Disposal Service

End: Waste Disposed of
Compliantly

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Estrone-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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